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Compound of Interest

Compound Name: CAY10509

Cat. No.: B570661

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10509 is a potent prostaglandin F2a (PGF2a) analog that acts as a selective agonist for
the prostaglandin F receptor (FP receptor). Its chemical structure, featuring a thio-
fluorobenzene substituent in the lower side chain, confers high affinity for the FP receptor, with
a reported IC50 value of approximately 30 nM in binding to the recombinant human FP
receptor. This makes CAY10509 a valuable tool for investigating the diverse physiological and
pathological roles of the FP receptor signaling pathway.

The FP receptor is a G-protein coupled receptor (GPCR) that, upon activation, primarily
couples to Gq proteins. This initiates a signaling cascade involving the activation of
phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and
diacylglycerol (DAG). These second messengers, in turn, trigger the release of intracellular
calcium and the activation of protein kinase C (PKC), respectively. Downstream effects include
the modulation of cellular processes such as smooth muscle contraction, cell proliferation, and
differentiation.

These application notes provide comprehensive information on the solubility of CAY10509,
detailed protocols for its use in key in vitro assays, and a visual representation of the FP
receptor signaling pathway.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b570661?utm_src=pdf-interest
https://www.benchchem.com/product/b570661?utm_src=pdf-body
https://www.benchchem.com/product/b570661?utm_src=pdf-body
https://www.benchchem.com/product/b570661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Data Presentation: Solubility of CAY10509

The solubility of CAY10509 in various common laboratory solvents is summarized in the table
below. This information is critical for the preparation of stock solutions and experimental media.

Solvent Solubility
Dimethyl Sulfoxide (DMSO) >50 mg/mL
Dimethylformamide (DMF) =50 mg/mL
Ethanol =100 mg/mL
Phosphate-Buffered Saline (PBS), pH 7.2 ~0.25 mg/mL

Note: For agueous solutions, it is recommended to first dissolve CAY10509 in an organic
solvent like DMSO or ethanol and then dilute with the aqueous buffer.

Signaling Pathway

The binding of CAY10509 to the FP receptor initiates a well-characterized signaling cascade.
The following diagram illustrates the key components and steps involved in this pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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